![molecular formula C17H16N4O2S B2773885 N-(2,5-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide CAS No. 896326-02-6](/img/structure/B2773885.png)
N-(2,5-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
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Description
N-(2,5-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Screening
A study on benzyl and sulfonyl derivatives of similar compounds has shown significant antibacterial, antifungal, and anthelmintic activities. These compounds' molecular docking to target proteins indicates a good correlation of binding energy with observed in vitro data, suggesting potential for discovering new antibacterial, antifungal, anthelmintic agents, and applications in latent fingerprint analysis (Khan et al., 2019).
Antimicrobial Activity
Some heterocycles incorporating antipyrine moiety have been synthesized and evaluated for antimicrobial agents, showing promising results. This highlights the potential of similar compounds in contributing to the development of new antimicrobial agents (Bondock et al., 2008).
Potential Pesticides
Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which could serve as potential pesticides, has been characterized by X-ray powder diffraction. This suggests that compounds with similar structural features might find applications as novel pesticides (Olszewska et al., 2011).
Larvicidal and Antimicrobial Activities
The synthesis of novel triazinone derivatives has been explored, with evaluations for growth inhibition against certain bacterial and fungal pathogens, as well as mosquito larvicidal activity. This indicates a potential application in the development of new antimicrobial and insecticidal agents (Kumara et al., 2015).
Anticancer Evaluation
A novel series of 4-arylsulfonyl-1,3-oxazoles have been synthesized, showing anticancer activities against various cancer cell lines. This suggests that compounds with structural similarities could be explored for their potential in anticancer drug development (Zyabrev et al., 2022).
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-11-6-7-12(2)13(9-11)18-15(22)10-24-16-19-14-5-3-4-8-21(14)17(23)20-16/h3-9H,10H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUASZAWLWIAJKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=O)N3C=CC=CC3=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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